Cas no 2034406-30-7 (1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide)

• Product Name: 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide
• CAS No: 2034406-30-7
• MF: C₁₆H₂₁N₇O₃S
• MW: 391.448040723801
• CID: 6135189
• PubChem ID: 121137938
• Update Time: 2025-11-01

1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide
• F6438-3595
• 1-(benzo[d]isoxazol-3-yl)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)methanesulfonamide
• 1-(1,2-benzoxazol-3-yl)-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]methanesulfonamide
• 2034406-30-7
• AKOS032457028
• 1-(1,2-benzoxazol-3-yl)-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}methanesulfonamide

• Inchi： 1S/C16H21N7O3S/c1-22(2)15-18-14(19-16(20-15)23(3)4)9-17-27(24,25)10-12-11-7-5-6-8-13(11)26-21-12/h5-8,17H,9-10H2,1-4H3
• InChI Key： KGKAKMKHNXPFKZ-UHFFFAOYSA-N
• SMILES： S(CC1C2C=CC=CC=2ON=1)(NCC1N=C(N=C(N(C)C)N=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 391.14265873g/mol
• Monoisotopic Mass: 391.14265873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

Additional information on 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide

Introduction to 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide (CAS No. 2034406-30-7)

1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide (CAS No. 2034406-30-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and promising biological activities. This compound belongs to the class of benzoxazole derivatives combined with a triazine moiety, which has been extensively studied for its potential applications in drug discovery and development. The benzoxazole ring is a well-known pharmacophore in medicinal chemistry, often associated with bioactivity in various therapeutic areas, while the triazine group introduces additional functional diversity, enabling multiple interactions with biological targets.

The structural design of 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide incorporates a methanesulfonamide substituent, which is known to enhance solubility and metabolic stability in drug candidates. This feature is particularly crucial for optimizing pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The presence of dimethylamino groups on the triazine ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with various biological targets. Studies suggest that the benzoxazole moiety can engage in hydrogen bonding and π-stacking interactions with protein surfaces, while the triazine group offers multiple sites for coordination with metal ions or other biomolecules. Such interactions are critical for designing molecules with high affinity and selectivity for therapeutic targets.

In the context of drug discovery, 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide has been investigated for its potential as an inhibitor or modulator of key enzymes and receptors involved in inflammatory pathways. The benzoxazole scaffold is known to exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. Additionally, the triazine moiety can interact with enzymes such as kinases or phosphodiesterases (PDEs), which are implicated in various diseases including cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its dual functionality—the benzoxazole ring provides a platform for interactions with biological targets while the triazine group enhances molecular diversity. This combination allows for the exploration of multiple therapeutic pathways simultaneously. For instance, studies have shown that derivatives of this class can exhibit both anti-inflammatory and anticancer activities by targeting distinct signaling cascades.

The methanesulfonamide group not only improves solubility but also contributes to metabolic stability by resisting hydrolysis under physiological conditions. This characteristic makes 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide a promising candidate for further development into a lead compound for novel therapeutics.

Recent experimental studies have demonstrated the efficacy of this compound in preclinical models. For example, researchers have reported significant inhibition of inflammatory mediators in cell-based assays using 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary animal studies have shown promising results in reducing inflammation without notable side effects at tested doses.

The synthesis of 1-(1,2-benzoxazol-3-yl)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzoxazole ring typically involves cyclization reactions using appropriate precursors under controlled temperatures and inert atmospheres. Subsequent functionalization steps include introducing the dimethylamino groups on the triazine ring and incorporating the methanesulfonamide moiety through nucleophilic substitution or other coupling reactions.

The development of efficient synthetic routes is essential for scaling up production while maintaining cost-effectiveness and sustainability. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation or microwave-assisted synthesis can improve reaction efficiency and reduce energy consumption.

From a regulatory perspective, 1-(1 2 -benzox az ol - 3 - yl ) - N - { 4 , 6 - bi s( dim eth ylam i no ) - 1 , 3 , 5 - tri az i n - 2 - ylm e th ylm e thanesul fon am ide meets stringent quality control standards required for pharmaceutical intermediates. Impurity profiling and stability testing are critical steps to ensure compliance with regulatory guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The future prospects of CAS No2034406 -30 -7 are promising as it continues to be explored in various research avenues. Ongoing studies aim to optimize its pharmacological profile by modifying substituents on either the benzoxazole or triazine moieties to enhance potency or selectivity against specific targets. Additionally, 2034406 -30 -7 may serve as a foundation for developing novel drug candidates with applications ranging from chronic inflammatory diseases to oncology.

In conclusion, CAS No2034406 -30 -7 represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities . Its combination of a benzoxazole scaffold,a tr i az ine group,and a meth anesul fon am ide substituent positions it as an attractive candidate for further development into therapeutic agents . As research progresses,this compound holds great promise for addressing unmet medical needs across multiple therapeutic domains . p >